Ethyl 4-(4-((4-cyclopropylthiazol-2-yl)methoxy)benzamido)piperidine-1-carboxylate
Description
Ethyl 4-(4-((4-cyclopropylthiazol-2-yl)methoxy)benzamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications
Antitumor and Cytotoxic Activity
Thiazole derivatives, such as the cyclopropylthiazol moiety present in this compound, have been reported to exhibit potent antitumor and cytotoxic activities . This application is crucial in the development of new cancer therapies. Researchers can explore the efficacy of this compound against different cancer cell lines, determining its potential as a chemotherapeutic agent.
Antimicrobial and Antifungal Applications
Compounds containing the thiazole ring have shown significant antimicrobial and antifungal properties . This compound could be synthesized and tested against a variety of bacterial and fungal strains to assess its effectiveness as a new antimicrobial or antifungal agent.
Neuroprotective Effects
Thiazoles are known to possess neuroprotective effects . This compound could be investigated for its potential to protect neuronal cells against damage, which is particularly relevant in the context of neurodegenerative diseases like Alzheimer’s and Parkinson’s.
Anti-inflammatory Properties
The anti-inflammatory activity of thiazole derivatives is well-documented . This compound could be used in research aimed at understanding the mechanisms of inflammation and in the development of new anti-inflammatory drugs.
Analgesic Effects
Thiazole derivatives have also been found to have analgesic properties . This compound could be part of research projects aiming to discover new pain-relief medications, especially those that could offer an alternative to opioids.
properties
IUPAC Name |
ethyl 4-[[4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzoyl]amino]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O4S/c1-2-28-22(27)25-11-9-17(10-12-25)23-21(26)16-5-7-18(8-6-16)29-13-20-24-19(14-30-20)15-3-4-15/h5-8,14-15,17H,2-4,9-13H2,1H3,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWNWITRCNPHVNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC(=O)C2=CC=C(C=C2)OCC3=NC(=CS3)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(4-((4-cyclopropylthiazol-2-yl)methoxy)benzamido)piperidine-1-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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